![molecular formula C20H18N4O6S B5778620 N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide](/img/structure/B5778620.png)
N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide
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Overview
Description
N-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide, also known as MNAC, is a chemical compound that has been studied for its potential use in scientific research. MNAC is a small molecule inhibitor that has shown promise in inhibiting the activity of certain enzymes and proteins, making it a valuable tool for studying various biochemical and physiological processes.
Mechanism of Action
The mechanism of action of N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide involves the inhibition of certain enzymes and proteins, including histone deacetylases and protein kinases. By inhibiting these enzymes, this compound can modulate various biochemical and physiological processes, such as gene expression, cell signaling, and immune responses.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are varied and depend on the specific enzymatic pathways that are affected. In cancer research, this compound has been shown to inhibit tumor growth and metastasis by modulating various cellular processes, such as cell cycle progression and apoptosis. In neuroscience, this compound has been used to study the role of certain proteins and enzymes in neuronal signaling, while in immunology, this compound has been studied for its potential use in modulating immune responses.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide in lab experiments is its ability to selectively inhibit specific enzymes and proteins, making it a valuable tool for studying various biochemical and physiological processes. However, one limitation of using this compound is its potential toxicity and off-target effects, which can complicate data interpretation and limit its use in certain experimental settings.
Future Directions
There are several future directions for research on N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide, including the development of new this compound analogs with improved potency and selectivity, the identification of new enzymatic targets for this compound, and the investigation of the potential use of this compound in clinical settings. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound in various experimental systems.
Synthesis Methods
The synthesis of N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide involves several steps, including the reaction of 2-naphthalenesulfonyl chloride with methylamine, followed by the reaction of the resulting product with 4-nitrobenzenecarboximidamide. The final product is then purified and characterized using various analytical techniques, such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide has been studied for its potential use in a variety of scientific research applications, including cancer research, neuroscience, and immunology. In cancer research, this compound has been shown to inhibit the activity of certain enzymes involved in tumor growth and metastasis, making it a potential candidate for the development of new cancer therapies. In neuroscience, this compound has been used to study the role of certain proteins and enzymes in neuronal signaling, while in immunology, this compound has been studied for its potential use in modulating immune responses.
properties
IUPAC Name |
[(Z)-[amino-(4-nitrophenyl)methylidene]amino] 2-[methyl(naphthalen-2-ylsulfonyl)amino]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O6S/c1-23(31(28,29)18-11-8-14-4-2-3-5-16(14)12-18)13-19(25)30-22-20(21)15-6-9-17(10-7-15)24(26)27/h2-12H,13H2,1H3,(H2,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHBUNPGCMUVOLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)ON=C(C1=CC=C(C=C1)[N+](=O)[O-])N)S(=O)(=O)C2=CC3=CC=CC=C3C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(CC(=O)O/N=C(/C1=CC=C(C=C1)[N+](=O)[O-])\N)S(=O)(=O)C2=CC3=CC=CC=C3C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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